Chenodeoxycholic Acid Methyl Ester
Chenodeoxycholic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
3057-04-3
VCID:
VC0131529
InChI:
InChI=1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16+,17-,18-,19+,20+,21-,23+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C25H42O4
Molecular Weight:
406.6 g/mol
Chenodeoxycholic Acid Methyl Ester
CAS No.: 3057-04-3
Reference Standards
VCID: VC0131529
Molecular Formula: C25H42O4
Molecular Weight: 406.6 g/mol
| CAS No. | 3057-04-3 |
|---|---|
| Product Name | Chenodeoxycholic Acid Methyl Ester |
| Molecular Formula | C25H42O4 |
| Molecular Weight | 406.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16+,17-,18-,19+,20+,21-,23+,24+,25-/m1/s1 |
| Standard InChIKey | GRQROVWZGGDYSW-IFJDUOSNSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | (3α,5β,7α)-3,7-Dihydroxy-cholan-24-oic Acid Methyl Ester; Chenodeoxycholic Acid Methyl Ester; Methyl 3α,7α-Dihydroxy-5β-cholan-24-oate; Methyl 3α,7α-Dihydroxy-5β-cholanoate; Methyl Chenodeoxycholate |
| PubChem Compound | 11069533 |
| Last Modified | Nov 11 2021 |
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